Cas no 126309-76-0 (Benzene, 1-(phenylethynyl)-3-(trifluoromethyl)-)

• Product Name: Benzene, 1-(phenylethynyl)-3-(trifluoromethyl)-
• CAS No: 126309-76-0
• MF: C₁₅H₉F₃
• MW: 246.227174520493
• CID: 1220164
• PubChem ID: 14686867
• Update Time: 2025-04-20

Benzene, 1-(phenylethynyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(phenylethynyl)-3-(trifluoromethyl)-
• 1-(2-Phenylethynyl)-3-(trifluoromethyl)benzene
• 1-(Phenylethynyl)-3-(trifluoromethyl)benzene
• DTXSID30562989
• GOHMAXPXJWRJIT-UHFFFAOYSA-N
• 126309-76-0

• Inchi： 1S/C15H9F3/c16-15(17,18)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H
• InChI Key： GOHMAXPXJWRJIT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#CC2C=CC=CC=2)C=1)(F)F

Computed Properties

• Exact Mass: 246.06567
• Monoisotopic Mass: 246.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0